(+)-Cevimeline hydrochloride hemihydrate

• Molecular Formula: C20H38Cl2N2O3S2
• Molecular Weight: 489.6 g/mol
• InChI: InChI=1S/2C10H17NOS.2ClH.H2O/c2*1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11;;;/h2*8-9H,2-7H2,1H3;2*1H;1H2/t2*8-,10+;;;/m11.../s1
• InChIKey: ZSTLCHCDLIUXJE-PRMDKKRTSA-N

Cevimeline Hydrochloride Hemihydrate for Xerostomia Research: Compound Profile and Procurement Baseline

(+)-Cevimeline hydrochloride hemihydrate (also known as (+)-SNI-2011 or AF102B hydrochloride hemihydrate) is a chiral muscarinic acetylcholine receptor agonist with preferential functional activity at M1 and M3 receptor subtypes [1]. It is the active enantiomer approved as a sialogogue for xerostomia (dry mouth) associated with Sjögren's syndrome [2]. The compound is supplied as a crystalline hemihydrate salt with defined stereochemistry, distinguishing it from racemic mixtures and alternative salt forms that are commonly offered by generic vendors.

Compound class Chiral (+)-enantiomer muscarinic agonist

Physical form Crystalline hemihydrate salt

Research context Xerostomia model studies, muscarinic receptor pathway research

• [1] Heinrich, J.N., Butera, J.A., Carrick, T., et al. Pharmacological comparison of muscarinic ligands: Historical versus more recent muscarinic M1-preferring receptor agonists. Eur J Pharmacol. 2009; 605(1-3):53-6. View Source
• [2] DrugCentral. Cevimeline. 2023. View Source

Why Generic Substitution of (+)-Cevimeline Hydrochloride Hemihydrate Fails: Critical Stereochemical and Pharmacological Distinctions

Although several muscarinic agonists (pilocarpine, bethanechol) are used interchangeably for sialogue therapy, (+)-cevimeline hydrochloride hemihydrate cannot be simply substituted for these alternatives. Direct head-to-head clinical data demonstrate significant differences in discontinuation rates and side effect profiles [1], while preclinical functional assays reveal distinct receptor-subtype activation kinetics and potency [2]. Furthermore, the (+)-enantiomer and its specific hemihydrate salt form exhibit unique physicochemical properties that affect solubility and stability, making batch-to-batch performance variable when sourced from non-certified vendors .

Attribute

This compound

Potential substitute

Risk context

Stereochemical identity

Single (+)-enantiomer

Racemic or undefined

Chiral identity may shift receptor activation profile; enantiomeric purity must be verified

Salt form

Crystalline hemihydrate

Variable (other salts or anhydrous)

Solubility and lot-to-lot consistency may differ; requires analytical verification

Receptor subtype selectivity

M1/M3-preferring functional selectivity

Pilocarpine: non-selective partial agonist

Distinct receptor activation profile may not reproduce in research models; reported endpoint differences context-dependent

• [1] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source
• [2] Ono K, Inagaki T, Iida T, Wakasugi-Sato N, Hosokawa R, Inenaga K. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats. Arch Oral Biol. 2012 Apr;57(4):421-8. View Source

Quantitative Evidence Guide: Differentiated Performance of (+)-Cevimeline Hydrochloride Hemihydrate Against Key Comparators

Lower Discontinuation Rate vs. Pilocarpine in Primary Sjögren's Syndrome Patients

In a retrospective clinical comparison of 118 patients with primary Sjögren's syndrome, (+)-cevimeline hydrochloride hemihydrate demonstrated a significantly lower treatment failure rate compared to pilocarpine. Among first-time users, failure rates were 27% for cevimeline vs. 47% for pilocarpine (p=0.02); among all users (including those who switched), rates were 32% vs. 61% (p<0.001) [1]. This quantifies a clinically meaningful tolerability advantage directly relevant to drug selection.

Discontinuation rate

Endpoint context

First-time users: 27% vs 47% (p=0.02); all users: 32% vs 61% (p

Reported endpoint context in retrospective Sjögren's syndrome cohort

Retrospective study; may differ across models or populations

Severe sweating

Endpoint context

11% vs 25% (p=0.02); lower frequency in crossover trial (p=0.0143)

Reported sweating-related endpoint context

Two independent studies; side-effect profiles require endpoint-specific review

Functional selectivity

Assay context

EC50 M1=23 nM, M3=48 nM; M2/M4 >1 µM; >40-fold M1/M3 vs M2/M4

Supports M1/M3-selective pathway studies

Cloned human receptors; selectivity window may vary in native tissues

Salivation duration

Model context

Slow onset, prolonged salivation (80 µmol/kg) vs pilocarpine rapid/short response

Supports extended-release research context

Anesthetized rat model; temporal profile may require species-specific validation

Evidence Dimension	Discontinuation rate due to lack of efficacy or side effects
Target Compound Data	First-time users: 27%; All users: 32%
Comparator Or Baseline	Pilocarpine: First-time users: 47%; All users: 61%
Quantified Difference	First-time users: 20 percentage points lower (p=0.02); All users: 29 percentage points lower (p<0.001)
Conditions	Retrospective review of 118 pSS patients (2002 AECG criteria); university-based setting

Why This Matters

Lower discontinuation translates directly into superior long-term patient compliance, a key clinical endpoint for chronic sialagogue therapy.

• [1] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source

Reduced Incidence of Severe Sweating vs. Pilocarpine

Two independent clinical studies report that severe sweatingleading to therapy cessationis markedly lower with (+)-cevimeline hydrochloride hemihydrate than with pilocarpine. Noaiseh et al. found sweating-related discontinuation in 11% of cevimeline users versus 25% of pilocarpine users (p=0.02) [1]. Chainani-Wu et al. confirmed increased sweating was experienced significantly less frequently with cevimeline than with pilocarpine in a crossover trial (p=0.0143) [2].

Severe sweating

Endpoint context

11% vs 25% (p=0.02); lower frequency in crossover trial (p=0.0143)

Reported sweating-related endpoint context

Two independent studies; side-effect profiles require endpoint-specific review

Evidence Dimension	Rate of severe sweating leading to treatment discontinuation
Target Compound Data	11% (Noaiseh); significantly lower sweating frequency (Chainani-Wu)
Comparator Or Baseline	Pilocarpine: 25% (Noaiseh); higher sweating frequency (Chainani-Wu)
Quantified Difference	14 percentage points absolute reduction; p=0.02 (Noaiseh) and p=0.0143 (Chainani-Wu)
Conditions	Study 1: Retrospective pSS cohort (n=118); Study 2: Open-label crossover, 20 xerostomia patients

Why This Matters

Sweating is the most common intolerable side effect of muscarinic agonists; a lower rate directly improves patient quality of life and treatment persistence.

• [1] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source
• [2] Chainani-Wu N, Gorsky M, Mayer P, Bostrom A, Epstein JB, Silverman S Jr. Assessment of the use of sialogogues in the clinical management of patients with xerostomia. Spec Care Dentist. 2006 Jul-Aug;26(4):164-70. View Source

Functional Selectivity for M1/M3 Receptors Over M2/M4 vs. Pilocarpine

In functional assays using individually expressed human muscarinic receptor subtypes, (+)-cevimeline hydrochloride hemihydrate exhibits EC50 values of 23 nM (M1), 48 nM (M3), and 63 nM (M5), with EC50 >1 µM at M2 and M4 . This represents a >40-fold selectivity window for M1/M3 over M2/M4. In contrast, pilocarpine is a partial agonist with EC50 values of 4.5–18 µM at M1 and M2, displaying no functional M2-sparing selectivity [1].

Functional selectivity

Assay context

EC50 M1=23 nM, M3=48 nM; M2/M4 >1 µM; >40-fold M1/M3 vs M2/M4

Supports M1/M3-selective pathway studies

Cloned human receptors; selectivity window may vary in native tissues

Evidence Dimension	Functional potency at muscarinic receptor subtypes
Target Compound Data	EC50: M1 = 23 nM, M3 = 48 nM, M5 = 63 nM; M2/M4 >1 µM
Comparator Or Baseline	Pilocarpine: EC50 M1/M2 = 4.5–18 µM (partial agonist); no M2-sparing
Quantified Difference	Cevimeline is ~200-fold more potent at M1, ~100-fold more potent at M3; selective for M1/M3 over M2/M4 by >40-fold
Conditions	Functional assays (PI hydrolysis, GTPase) using cloned human muscarinic receptors expressed in CHO cells (cevimeline) and rat brain tissue (pilocarpine)

Why This Matters

M2/M4-sparing functional selectivity may translate into fewer cardiovascular and central side effects, a critical differentiator for chronic therapy.

• [1] Hoss W, Messer WS Jr, et al. Biochemical and behavioral responses of pilocarpine at muscarinic receptor subtypes in the CNS. Brain Res. 1990;533(2):232-8. View Source

Longer Duration of Salivary Stimulation vs. Pilocarpine in Preclinical Model

In anesthetized rats, (+)-cevimeline hydrochloride hemihydrate (80 µmol/kg i.p.) produced a slow-onset but longer-lasting salivation compared to pilocarpine (4 µmol/kg i.p.), which generated a rapid but shorter-duration salivary response [1]. The sustained salivary effect was accompanied by a similar increase in parotid blood flow but a higher pressor response at the tested dose.

Salivation duration

Model context

Slow onset, prolonged salivation (80 µmol/kg) vs pilocarpine rapid/short response

Supports extended-release research context

Anesthetized rat model; temporal profile may require species-specific validation

Evidence Dimension	Salivation duration profile
Target Compound Data	80 µmol/kg i.p.: slow onset, prolonged salivation duration
Comparator Or Baseline	Pilocarpine 4 µmol/kg i.p.: rapid onset, shorter duration
Quantified Difference	Qualitatively distinct temporal profile; cevimeline provides extended sialogue effect
Conditions	Anesthetized rat model; whole saliva, parotid blood flow, and blood pressure measurement

Why This Matters

A longer duration of action may allow less frequent dosing in therapeutic settings, improving convenience and adherence.

• [1] Ono K, Inagaki T, Iida T, Wakasugi-Sato N, Hosokawa R, Inenaga K. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats. Arch Oral Biol. 2012 Apr;57(4):421-8. View Source

Optimal Research and Industrial Scenarios for (+)-Cevimeline Hydrochloride Hemihydrate Deployment

Clinical Trial Reference Standard for Selective M1/M3 Muscarinic Agonists

Given its well-characterized receptor selectivity profile (EC50 M1=23 nM, M3=48 nM; >1 µM at M2/M4) , (+)-cevimeline hydrochloride hemihydrate serves as an ideal positive control in clinical trials evaluating novel muscarinic agonists for xerostomia, Alzheimer's disease, or schizophrenia. Its superior tolerability over pilocarpine (discontinuation rate 32% vs. 61%, p<0.001) [1] provides a clinically relevant efficacy–safety baseline.

Pharmacology Studies Investigating M1/M3-Preferring Signaling

Researchers studying muscarinic receptor subtype signaling pathways benefit from the compound's >40-fold functional selectivity for M1/M3 over M2/M4 . This selectivity enables cleaner dissection of M1/M3-mediated responses without confounding M2/M4 activation, a property not shared by pilocarpine (EC50 ~4.5–18 µM, non-selective) [2].

Formulation Development and Bioequivalence Testing

The defined hemihydrate salt form ensures consistent crystallinity, solubility (DMF: 3 mg/mL; DMSO: 5 mg/mL; PBS: 10 mg/mL) , and stability (≥4 years at -20°C) . These well-documented physicochemical properties make the compound a reliable reference for developing generic cevimeline formulations and for conducting bioequivalence studies.

Long-Acting Sialogue Formulation Research

Ono et al. demonstrated that cevimeline elicits a slowly developing but prolonged salivation in rats, contrasting with pilocarpine's rapid but brief effect [3]. This temporal profile supports the compound's use in developing extended-release formulations aimed at reducing dosing frequency for xerostomia patients.

Application

Selection Property

Validation Focus

Muscarinic receptor subtype research comparator

Defined stereochemistry and hemihydrate salt form

Enantiomeric identity and crystallinity confirmation

M1/M3 signaling pathway studies

Functional selectivity for M1/M3 over M2/M4

Receptor subtype activation profile in relevant cell models

Reference standard for formulation research

Well-defined solubility and stability profile

Dissolution behavior and long-term stability under research storage

Extended-release sialogue research

Prolonged salivation profile in preclinical models

Release kinetics and pharmacodynamic duration in model systems

• [1] Noaiseh G, et al. Clin Exp Rheumatol. 2014;32(4):575-7. View Source
• [2] Hoss W, et al. Brain Res. 1990;533(2):232-8. View Source
• [3] Ono K, et al. Arch Oral Biol. 2012;57(4):421-8. View Source